Cas no 808132-80-1 (2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite)

• Product Name: 2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite
• CAS No: 808132-80-1
• MF: C₄₁H₅₀N₇O₇P
• MW: 783.852170467377
• CID: 715063
• PubChem ID: 136642564
• Update Time: 2025-07-01

2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite Chemical and Physical Properties

Names and Identifiers

• Guanosine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-methyl-, 3'-[2-cyanoethylbis(1-methylethyl)phosphoramidite] (9CI)
• 2'-DEOXY-5'-O-DMT-N2-METHYLGUANOSINE 3'-CE PHOSPHORAMIDITE
• Guanosine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-methyl-, 3'-[2-cyanoethylbis(1-methylethyl)phosphoramidite] (9CI
• N2-METHYL-DG CEP
• 808132-80-1
• 3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-[2-(methylamino)-6-oxo-1H-purin-9-yl]oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• 2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite

• Inchi： 1S/C41H50N7O7P/c1-27(2)48(28(3)4)56(53-23-11-22-42)55-34-24-36(47-26-44-37-38(47)45-40(43-5)46-39(37)49)54-35(34)25-52-41(29-12-9-8-10-13-29,30-14-18-32(50-6)19-15-30)31-16-20-33(51-7)21-17-31/h8-10,12-21,26-28,34-36H,11,23-25H2,1-7H3,(H2,43,45,46,49)/t34-,35+,36+,56?/m0/s1
• InChI Key： VTJVYRYTDJTIAW-MICLYWDSSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@H]1C[C@H](N2C=NC3C(NC(NC)=NC2=3)=O)O[C@@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 783.35100
• Monoisotopic Mass: 783.35093396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 56
• Rotatable Bond Count: 18
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 171.60000
• LogP: 7.20888

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite

2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite: A Comprehensive Overview

2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite, identified by the CAS number 808132-80-1, is a highly specialized nucleoside analog that has garnered significant attention in the fields of molecular biology, drug discovery, and chemical synthesis. This compound is a derivative of guanosine, a nucleoside that plays a critical role in various biological processes, including DNA replication and RNA synthesis. The modifications introduced in this compound—specifically the deoxy group at the 2' position, the DMT (dimethoxytrityl) protection at the 5' position, the methyl group at the N2 position, and the CE (cyanoethyl) phosphoramidite group at the 3' position—significantly enhance its utility in modern chemical and biological applications.

The structural modifications of 2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite are designed to address specific challenges in nucleic acid chemistry. The deoxy group at the 2' position eliminates hydroxyl functionality, which is crucial for preventing unwanted side reactions during chemical synthesis. This modification is particularly beneficial in solid-phase synthesis of oligonucleotides, where precise control over reaction pathways is essential. The DMT group at the 5' position serves as a protective moiety, ensuring stability during synthesis steps and facilitating efficient deprotection when required. The methyl group at the N2 position introduces steric hindrance, which can influence the compound's interaction with biological targets, making it a valuable tool in drug design and modification studies.

The CE phosphoramidite group at the 3' position is a key feature of this compound, enabling it to participate in phosphodiester bond formation—a critical step in the synthesis of oligonucleotides. This functionality makes 2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite an indispensable reagent in automated DNA and RNA synthesis. Its ability to efficiently form covalent linkages with other nucleotides under mild chemical conditions has revolutionized the way researchers approach nucleic acid chemistry.

Recent advancements in nucleic acid chemistry have further highlighted the versatility of 2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite. Studies have demonstrated its potential in developing modified oligonucleotides with enhanced stability and specificity for therapeutic applications. For instance, researchers have utilized this compound to synthesize antisense oligonucleotides (ASOs) that target specific mRNA sequences for degradation or modification. These ASOs hold promise in treating genetic disorders by correcting or silencing disease-causing genes.

In addition to its role in therapeutic development, 2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite has found applications in diagnostic tools and research reagents. Its use in next-generation sequencing (NGS) technologies has improved the accuracy and efficiency of DNA sequencing processes. Furthermore, its incorporation into CRISPR-Cas9 systems has enabled more precise gene editing by enhancing the specificity of guide RNAs.

The synthesis of 2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite involves a series of intricate chemical transformations that require meticulous control over reaction conditions. The process typically begins with the isolation or synthesis of guanosine derivatives, followed by selective protection and functionalization steps to introduce the desired modifications. The final product undergoes rigorous characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) to ensure purity and structural integrity.

The demand for high-quality reagents like 2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite continues to grow as researchers explore new frontiers in nucleic acid chemistry. Its unique combination of functional groups makes it an invaluable tool for advancing both basic research and applied sciences. As technology evolves, we can expect even more innovative applications of this compound in fields ranging from personalized medicine to synthetic biology.

In conclusion, 2'-Deoxy-5'-O-DMT-N2-methylguanosine 3'-CE phosphoramidite, with its CAS number 808132-80-1, stands as a testament to human ingenuity in chemical synthesis. Its ability to bridge gaps between theoretical concepts and practical applications underscores its importance in modern science. As researchers continue to unlock its full potential, this compound will undoubtedly play a pivotal role in shaping the future of molecular biology and drug discovery.